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Compound of Interest

Compound Name:

Benzyl N-(4-

aminobutyl)carbamate

hydrochloride

Cat. No.: B103400 Get Quote

For researchers, scientists, and drug development professionals, adherence to strict safety and

disposal protocols is paramount to ensure a safe laboratory environment and maintain

regulatory compliance. This guide provides a detailed, step-by-step procedure for the proper

disposal of Benzyl N-(4-aminobutyl)carbamate hydrochloride, a compound commonly used

in chemical synthesis.

Safety and Hazard Information
Before handling Benzyl N-(4-aminobutyl)carbamate hydrochloride for any purpose,

including disposal, it is crucial to be aware of its associated hazards and to use appropriate

personal protective equipment (PPE).
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Property Value Reference

Molecular Formula C₁₂H₁₉ClN₂O₂ [1]

Molecular Weight 258.74 g/mol [1]

Melting Point 192-196 °C [2]

Storage Temperature
Room Temperature, Sealed in

Dry Conditions
[2]

Solubility DMSO (Slightly) [2]

Hazard Identification and Personal Protective Equipment (PPE)

Benzyl N-(4-aminobutyl)carbamate hydrochloride is classified with the following hazards:

Skin Irritation: Causes skin irritation.

Serious Eye Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

To mitigate these risks, the following PPE must be worn when handling this chemical:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety goggles or a face shield.

Protective Clothing: A lab coat or other protective garments.

Step-by-Step Disposal Protocol
The primary route for the disposal of Benzyl N-(4-aminobutyl)carbamate hydrochloride is

through an approved hazardous waste disposal facility.[3] Adherence to institutional, local,

state, and federal regulations is mandatory.

Experimental Workflow for Disposal

Caption: Disposal workflow for Benzyl N-(4-aminobutyl)carbamate hydrochloride.
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Detailed Methodologies

Waste Characterization and Collection:

As a first step, any waste chemical should be treated as hazardous unless confirmed

otherwise by your institution's Environmental Health and Safety (EHS) department.[4]

Collect waste Benzyl N-(4-aminobutyl)carbamate hydrochloride in a designated,

properly labeled, and sealed container. The container must be compatible with the

chemical.

Do not mix this waste with other incompatible waste streams.[3] Segregate waste by

general type, such as flammables, poisons, acids, and bases.[5]

Contaminated Materials:

Any materials that have come into contact with Benzyl N-(4-aminobutyl)carbamate
hydrochloride, such as weighing paper, contaminated gloves, or absorbent pads, should

also be collected and disposed of as hazardous waste.[3] Place these materials in the

same designated hazardous waste container as the chemical itself.

Spill Management:

In the event of a spill, ensure the area is well-ventilated.

Wearing your full PPE, absorb the material with an inert absorbent such as vermiculite, dry

sand, or earth.

Collect the absorbed material and place it in the designated hazardous waste container for

disposal.

Labeling and Storage:

The hazardous waste container must be clearly labeled with the words "Hazardous

Waste," the full chemical name ("Benzyl N-(4-aminobutyl)carbamate hydrochloride"),

and any associated hazard symbols.
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Store the sealed container in a designated Satellite Accumulation Area (SAA), which

should be at or near the point of waste generation.[6]

Keep the container closed at all times except when adding or removing waste.[4]

Arranging for Disposal:

Contact your institution's EHS office to arrange for the pickup and disposal of the

hazardous waste.

Follow all institutional procedures for waste manifests and record-keeping.

Disposal of Empty Containers

An empty container that has held Benzyl N-(4-aminobutyl)carbamate hydrochloride must

be triple-rinsed with a suitable solvent capable of removing the residue.[4]

The rinsate (the solvent from rinsing) must be collected and disposed of as hazardous

waste.[4]

After triple-rinsing and allowing the container to air-dry, deface or remove all chemical and

hazard labels before disposing of it as regular trash or recycling, in accordance with your

institution's policies.[4][7]

By following these detailed procedures, laboratory personnel can ensure the safe and

compliant disposal of Benzyl N-(4-aminobutyl)carbamate hydrochloride, protecting both

themselves and the environment. Always consult your institution's specific EHS guidelines, as

local regulations may vary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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